Cas no 1806350-59-3 (Methyl 3-bromo-5-(3-chloro-2-oxopropyl)phenylacetate)

• Product Name: Methyl 3-bromo-5-(3-chloro-2-oxopropyl)phenylacetate
• CAS No: 1806350-59-3
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4972241
• Update Time: 2025-10-29

Methyl 3-bromo-5-(3-chloro-2-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-(3-chloro-2-oxopropyl)phenylacetate

• Inchi： 1S/C12H12BrClO3/c1-17-12(16)6-9-2-8(3-10(13)4-9)5-11(15)7-14/h2-4H,5-7H2,1H3
• InChI Key： RDYWBGUEHBGQBE-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(=O)OC)C=C(C=1)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-bromo-5-(3-chloro-2-oxopropyl)phenylacetate

Methyl 3-bromo-5-(3-chloro-2-oxopropyl)phenylacetate (CAS No. 1806350-59-3): A Comprehensive Overview

Methyl 3-bromo-5-(3-chloro-2-oxopropyl)phenylacetate (CAS No. 1806350-59-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motifs, serves as a versatile intermediate in the development of novel therapeutic agents. Its molecular architecture, featuring both bromo and chloro substituents, makes it particularly valuable for constructing complex molecules with potential pharmacological activity.

The CAS number 1806350-59-3 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. The presence of both bromine and chlorine atoms in the phenyl ring enhances its reactivity, making it a preferred choice for various synthetic transformations. These functional groups allow for selective modifications, enabling chemists to tailor the compound's properties for specific biological targets.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). Methyl 3-bromo-5-(3-chloro-2-oxopropyl)phenylacetate has emerged as a promising scaffold in this area due to its ability to disrupt critical PPIs involved in various diseases. Its structural features facilitate the design of molecules that can interact with hydrophobic pockets on protein surfaces, thereby modulating their function.

One of the most notable applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The bromo and chloro substituents on the phenyl ring allow for further derivatization, enabling the creation of highly specific kinase inhibitors. For instance, recent studies have demonstrated the efficacy of derivatives of Methyl 3-bromo-5-(3-chloro-2-oxopropyl)phenylacetate in inhibiting aberrant signaling pathways in cancer cells.

The pharmaceutical industry has also explored the use of this compound in developing treatments for neurological disorders. The ability to modulate PPIs with small molecules like Methyl 3-bromo-5-(3-chloro-2-oxopropyl)phenylacetate has opened new avenues for addressing conditions such as Alzheimer's disease and Parkinson's disease. By targeting specific protein interactions involved in neurodegeneration, researchers hope to develop more effective therapies that can slow down or reverse disease progression.

Synthetic methodologies play a pivotal role in the accessibility and scalability of Methyl 3-bromo-5-(3-chloro-2-oxopropyl)phenylacetate. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromo and chloro substituents efficiently. These methods not only enhance yield but also minimize unwanted byproducts, ensuring high purity for subsequent applications.

The safety profile of Methyl 3-bromo-5-(3-chloro-2-oxopropyl)phenylacetate is another critical consideration in its application. While it is not classified as a hazardous material under standard regulations, proper handling protocols must be followed to ensure worker safety and environmental protection. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through the use of appropriate personal protective equipment.

In conclusion, Methyl 3-bromo-5-(3-chloro-2-oxopropyl)phenylacetate (CAS No. 1806350-59-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in drug discovery and development.